Cas no 2034594-34-6 (2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034594-34-6
• MF: C₁₆H₁₃FN₂O₃S
• MW: 332.3494
• CID: 5354657
• Update Time: 2025-10-30

2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]benzenesulfonamide
• 2-fluoro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)benzenesulfonamide
• 2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C16H13FN2O3S/c17-13-4-1-2-6-16(13)23(20,21)19-11-12-7-8-18-14(10-12)15-5-3-9-22-15/h1-10,19H,11H2
• InChI Key： SQMJNCYRFYJHBV-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1F)(N([H])C([H])([H])C1C([H])=C([H])N=C(C2=C([H])C([H])=C([H])O2)C=1[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 482
• XLogP3: 2.2
• Topological Polar Surface Area: 80.6

Additional information on 2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034594-34-6)

2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034594-34-6) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a furan-pyridine hybrid scaffold, which is increasingly recognized for its potential in drug discovery due to its versatile binding properties. The presence of a fluorobenzene sulfonamide moiety further enhances its bioactivity, making it a promising candidate for various therapeutic applications.

In recent years, the demand for heterocyclic compounds like 2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide has surged, driven by their applications in targeted drug design and molecular imaging. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given its structural similarity to known bioactive molecules. The compound’s CAS No. 2034594-34-6 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide involves multi-step organic reactions, including Suzuki-Miyaura coupling and sulfonamide formation. Its furan-pyridine core is synthesized through palladium-catalyzed cross-coupling, while the fluorobenzene sulfonamide group is introduced via nucleophilic substitution. These methods align with modern green chemistry principles, a hot topic in sustainable pharmaceutical development.

From a pharmacological perspective, this compound’s lipophilicity and hydrogen-bonding capacity make it suitable for blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug discovery. Its molecular weight (approximately 362.35 g/mol) falls within the optimal range for oral bioavailability, as per Lipinski’s Rule of Five. These attributes have sparked interest in its potential for treating neurodegenerative diseases or chronic inflammation.

In agrochemical research, 2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide is explored for its herbicidal or fungicidal activity. The furan ring and sulfonamide group may disrupt enzymatic pathways in pests, offering an eco-friendly alternative to traditional pesticides. This aligns with the global shift toward sustainable agriculture, a trending topic in environmental science.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Its UV-Vis absorption spectrum shows peaks around 270–300 nm, useful for quality control in industrial production. Researchers often query "stability of sulfonamide derivatives" or "solubility of furan-pyridine compounds," highlighting practical concerns in formulation development.

Future directions for CAS No. 2034594-34-6 include structure-activity relationship (SAR) studies to optimize its efficacy and computational modeling to predict off-target effects. With the rise of AI-driven drug discovery, this compound’s data-rich profile makes it a valuable subject for machine learning algorithms in virtual screening pipelines.

In summary, 2-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide represents a compelling case study in modern chemical research. Its dual applicability in pharmaceuticals and agrochemicals, combined with its synthetic accessibility, positions it as a molecule of enduring scientific and commercial interest.